Cas no 723732-57-8 (2-4-(propan-2-yl)phenylpropan-1-amine)

• Product Name: 2-4-(propan-2-yl)phenylpropan-1-amine
• CAS No: 723732-57-8
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5768763
• PubChem ID: 12052826
• Update Time: 2023-11-27

2-4-(propan-2-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 723732-57-8
• 2-[4-(propan-2-yl)phenyl]propan-1-amine
• 2-(4-isopropylphenyl)propan-1-amine
• CS-0274897
• EN300-1859273
• Benzeneethanamine, β-methyl-4-(1-methylethyl)-
• 2-4-(propan-2-yl)phenylpropan-1-amine

• Inchi： 1S/C12H19N/c1-9(2)11-4-6-12(7-5-11)10(3)8-13/h4-7,9-10H,8,13H2,1-3H3
• InChI Key： IFSYSEPYHFKTNH-UHFFFAOYSA-N
• SMILES： NCC(C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.917±0.06 g/cm3(Predicted)
• Boiling Point: 254.3±9.0 °C(Predicted)
• pka: 10.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids